![molecular formula C7H4F3N3O B3058204 4-(Trifluoromethyl)pyrrolo[1,2-d][1,2,4]triazin-1-ol CAS No. 883948-73-0](/img/structure/B3058204.png)
4-(Trifluoromethyl)pyrrolo[1,2-d][1,2,4]triazin-1-ol
Description
4-(Trifluoromethyl)pyrrolo[1,2-d][1,2,4]triazin-1-ol is a fused heterocyclic compound with an intriguing structure. It contains a pyrrolo[1,2-d][1,2,4]triazine core, which plays a crucial role in various biological activities. This compound has garnered attention due to its potential as a kinase inhibitor and its presence in nucleoside drugs like avapritinib and remdesivir .
Synthesis Analysis
The synthesis of this compound involves a tandem reaction. First, a thiazole ring is formed, followed by the addition of phenacyl bromide to create the triazine ring. Remarkably, this tandem cyclization step is completed in just 30 minutes .
Molecular Structure Analysis
The molecular structure of 4-(Trifluoromethyl)pyrrolo[1,2-d][1,2,4]triazin-1-ol includes a trifluoromethyl group, a pyrrolo[1,2-d][1,2,4]triazine scaffold, and a hydroxyl group. The arrangement of atoms and bonds within this heterocycle significantly influences its biological properties .
Chemical Reactions Analysis
The compound’s chemical reactivity is essential for understanding its behavior. It can participate in various reactions, including nucleophilic substitutions, cyclizations, and hydrogen bonding. These reactions impact its pharmacological activity and drug development potential .
Physical And Chemical Properties Analysis
properties
IUPAC Name |
4-(trifluoromethyl)-2H-pyrrolo[1,2-d][1,2,4]triazin-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3N3O/c8-7(9,10)6-12-11-5(14)4-2-1-3-13(4)6/h1-3H,(H,11,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LUOLHQMDXCAAJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=C1)C(=O)NN=C2C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70369419 |
Source
|
| Record name | 4-(trifluoromethyl)pyrrolo[1,2-d][1,2,4]triazin-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70369419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Trifluoromethyl)pyrrolo[1,2-d][1,2,4]triazin-1-ol | |
CAS RN |
883948-73-0 |
Source
|
| Record name | 4-(trifluoromethyl)pyrrolo[1,2-d][1,2,4]triazin-1-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70369419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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